Cas no 5440-08-4 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- DTXSID10636576
- NSC-15567
- 5440-08-4
- NSC15567
- ANTINEOPLASTIC-15567
- 4-Amino-2-(dichloroarsanyl)benzoic acid--hydrogen chloride (1/1)
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- Inchi： InChI=1S/C7H6AsCl2NO2.ClH/c9-8(10)6-3-4(11)1-2-5(6)7(12)13;/h1-3H,11H2,(H,12,13);1H
- InChI Key： NAXGIQJFYFYTTA-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C=C1N)[As](Cl)Cl)C(=O)O.Cl
Computed Properties
- Exact Mass: 280.89928
- Monoisotopic Mass: 316.875833
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
Experimental Properties
- Boiling Point: 462°C at 760 mmHg
- Flash Point: 233.2°C
- PSA: 63.32
Related Literature
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Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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